Cas no 6629-62-5 (Butylhydrazine oxalate)

• Product Name: Butylhydrazine oxalate
• CAS No: 6629-62-5
• MF: C₆H₁₄N₂O₄
• MW: 178.186361789703
• CID: 1088442
• PubChem ID: 162021
• Update Time: 2025-04-24

Butylhydrazine oxalate Chemical and Physical Properties

Names and Identifiers

• Butylhydrazine oxalate
• Butyl-hydrazin, Oxalat
• butylhydrazine ethanedioate
• butyl-hydrazine, oxalate
• Hydrazine, butyl-, oxalate (1:1)
• n-butylhydrazine oxalate
• Nsc58184
• 40711-41-9
• butylhydrazine;oxalic acid
• EINECS 255-050-8
• 1-butylhydrazine oxalate
• NCGC00013702
• NSC 58184
• NCI58184
• Butylhydrazine oxalate(1:x)
• BUTYLHYDRAZINEOXALATE
• Oxalic acid--butylhydrazine (1/1)
• CCG-36269
• CCRIS 7191
• Hydrazine, butyl-, ethanedioate (1:1)
• A825250
• butylhydrazine; oxalic acid
• DB-254129
• SCHEMBL283116
• Hydrazine, butyl-, ethanedioate
• NS00057693
• n-butylhydrazine oxalate salt
• butyl hydrazine oxalate
• AKOS015843181
• Butylhydrazine ethanedioate (1:1)
• Butylhydrazine oxalate salt
• NSC-58184
• butyl-hydrazine oxalate salt
• NCI60_004416
• NCGC00096813-01
• CHEMBL1408488
• n-BUTYL HYDRAZINE OXALATE
• DTXSID30961115
• AI3-23629
• Butylhydrazine oxalate salt, >=98.0% (T)
• DS-010623
• 6629-62-5

• MDL： MFCD00043289
• Inchi： 1S/C4H12N2.C2H2O4/c1-2-3-4-6-5;3-1(4)2(5)6/h6H,2-5H2,1H3;(H,3,4)(H,5,6)
• InChI Key： WXOBLSRQYOWIBF-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.N(CCCC)N

Computed Properties

• Exact Mass: 178.09542
• Monoisotopic Mass: 178.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 112.65
• LogP: 0.49660

Additional information on Butylhydrazine oxalate

Comprehensive Guide to Butylhydrazine Oxalate (CAS No. 6629-62-5): Properties, Applications, and Industry Insights

Butylhydrazine oxalate (CAS 6629-62-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This white crystalline solid, with the molecular formula C₆H₁₄N₂O₄, serves as a crucial intermediate in synthetic chemistry. The compound's unique structure combines a butylhydrazine moiety with oxalic acid, making it valuable for controlled reactions in complex syntheses.

Recent trends in green chemistry have increased interest in Butylhydrazine oxalate derivatives as potential catalysts for environmentally friendly processes. Researchers are particularly focused on its role in developing novel biodegradable polymers and sustainable agrochemicals. The compound's balanced solubility profile (soluble in polar solvents like water and ethanol) makes it versatile for various industrial applications.

In pharmaceutical applications, Butylhydrazine oxalate CAS 6629-62-5 has shown promise as a building block for heterocyclic compounds with potential therapeutic effects. Current studies explore its use in creating anticancer agents and central nervous system drugs, aligning with the growing demand for innovative treatments in precision medicine. The compound's stability under controlled conditions makes it particularly valuable for medicinal chemistry research.

The agrochemical industry utilizes Butylhydrazine oxalate solutions in developing next-generation plant growth regulators and pest control agents. With increasing global focus on food security and sustainable agriculture, researchers are investigating its potential in creating more effective and environmentally responsible crop protection products. The compound's selective reactivity allows for targeted modifications in pesticide formulations.

From a technical perspective, Butylhydrazine oxalate powder demonstrates excellent thermal stability, with decomposition typically occurring above 150°C. This property makes it suitable for various industrial synthesis processes requiring moderate temperatures. Analytical methods like HPLC analysis and spectroscopic characterization are commonly employed to ensure purity and quality control in commercial samples.

Market analysis indicates growing demand for high purity Butylhydrazine oxalate, particularly from research institutions and specialty chemical manufacturers. The compound's supply chain has adapted to meet stringent quality standards required by pharmaceutical applications. Current research publications highlight innovative uses in material science, including potential applications in advanced coatings and electronic materials.

Safety considerations for handling Butylhydrazine oxalate CAS 6629-62-5 follow standard laboratory protocols for organic compounds. Proper storage conditions (cool, dry environments in sealed containers) maintain its stability over extended periods. The compound's environmental impact is currently being studied as part of broader green chemistry initiatives in the chemical industry.

Emerging applications in nanotechnology research have opened new possibilities for Butylhydrazine oxalate derivatives. Scientists are exploring its use as a surface modifier for nanoparticles and as a precursor for functional materials with tailored properties. These developments align with current trends in smart materials and nanoscale engineering.

Quality specifications for commercial Butylhydrazine oxalate typically include parameters such as purity (≥98%), moisture content, and residual solvent levels. Advanced purification techniques like recrystallization methods ensure consistency across batches. The compound's analytical profile, including NMR spectra and mass spectrometry data, serves as important references for research applications.

Future prospects for Butylhydrazine oxalate research include potential applications in renewable energy technologies and biomedical engineering. As synthetic methodologies advance, the compound's role in cascade reactions and multi-component syntheses continues to expand. Ongoing studies investigate its potential in catalysis and asymmetric synthesis for producing chiral molecules.

The global market for Butylhydrazine oxalate products shows steady growth, driven by increasing R&D investments in specialty chemicals. Manufacturers are focusing on process optimization to enhance yield and reduce production costs. Current market trends emphasize the importance of custom synthesis services to meet diverse research requirements across different industries.

From an environmental perspective, studies on Butylhydrazine oxalate biodegradation pathways contribute to understanding its ecological impact. The chemical industry is developing improved waste treatment methods for byproducts generated during its synthesis and application. These efforts support the transition toward more circular economy models in chemical manufacturing.

Analytical challenges in working with Butylhydrazine oxalate solutions include maintaining stability during storage and analysis. Modern techniques like UHPLC methods provide enhanced resolution for quality control purposes. Researchers continue to refine analytical protocols to address specific requirements in different application fields.

In conclusion, Butylhydrazine oxalate (CAS 6629-62-5) represents a versatile chemical intermediate with growing importance across multiple scientific disciplines. Its applications span from pharmaceutical development to advanced materials, reflecting broader trends in interdisciplinary research. As synthetic chemistry evolves, this compound will likely find new roles in emerging technologies, particularly in green chemistry and sustainable manufacturing processes.